Cas no 2694731-76-3 (benzyl N-(1-acetylazetidin-3-yl)carbamate)

• Product Name: benzyl N-(1-acetylazetidin-3-yl)carbamate
• CAS No: 2694731-76-3
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 6300993
• PubChem ID: 118370546
• Update Time: 2025-07-20

benzyl N-(1-acetylazetidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-6946737
• benzyl N-(1-acetylazetidin-3-yl)carbamate
• 2694731-76-3
• SCHEMBL17082722

• Inchi： 1S/C13H16N2O3/c1-10(16)15-7-12(8-15)14-13(17)18-9-11-5-3-2-4-6-11/h2-6,12H,7-9H2,1H3,(H,14,17)
• InChI Key： MYWFQIHYSBOBSH-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1CN(C(C)=O)C1)=O

Computed Properties

• Exact Mass: 248.11609238g/mol
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(1-acetylazetidin-3-yl)carbamate

Comprehensive Overview of Benzyl N-(1-acetylazetidin-3-yl)carbamate (CAS No. 2694731-76-3): Synthesis, Applications, and Industry Insights

Benzyl N-(1-acetylazetidin-3-yl)carbamate (CAS 2694731-76-3) is a specialized organic compound gaining traction in pharmaceutical and chemical research due to its unique azetidine backbone and carbamate functional group. This compound serves as a critical intermediate in the synthesis of bioactive molecules, particularly in drug discovery and medicinal chemistry. Its structural features, including the acetyl-protected azetidine ring, make it a versatile building block for designing small-molecule inhibitors and peptide mimetics.

Recent advancements in heterocyclic chemistry have spotlighted azetidine derivatives like benzyl N-(1-acetylazetidin-3-yl)carbamate for their role in improving drug bioavailability and metabolic stability. Researchers are increasingly exploring its potential in cancer therapeutics and neurological disorders, aligning with trends in personalized medicine. The compound’s carbamate linkage also offers controlled release properties, a feature leveraged in prodrug development.

From a synthetic chemistry perspective, CAS 2694731-76-3 is typically prepared via N-acylation of azetidine precursors followed by carbamate formation with benzyl chloroformate. Optimizing its synthesis has been a focus in green chemistry initiatives, where solvent-free reactions and catalytic methods are prioritized to reduce environmental impact. Such innovations address growing demand for sustainable chemical processes in the pharmaceutical industry.

The compound’s structure-activity relationship (SAR) has been studied extensively, particularly its hydrogen-bonding capacity and steric effects. These properties influence its binding affinity to biological targets, making it valuable for fragment-based drug design. Notably, its benzyloxycarbonyl (Cbz) group allows selective deprotection, enabling modular synthesis—a technique popular in combinatorial chemistry.

Market analysts note rising interest in 2694731-76-3 due to its applicability in protease inhibitor development and kinase modulation. These areas dominate current biopharma R&D, as evidenced by patent filings and clinical trial pipelines. Furthermore, the compound’s compatibility with click chemistry protocols enhances its utility in bioconjugation and diagnostic probe design.

Quality control of benzyl N-(1-acetylazetidin-3-yl)carbamate relies on advanced analytical techniques like HPLC-MS and NMR spectroscopy, ensuring compliance with ICH guidelines. Regulatory frameworks emphasize purity thresholds (>98%) for pharmaceutical-grade material, driving innovations in chromatographic purification methods. These standards align with industry shifts toward QbD (Quality by Design) principles.

In conclusion, CAS 2694731-76-3 exemplifies the convergence of structural innovation and therapeutic potential in modern chemistry. Its multifaceted applications—from targeted drug delivery to chemical biology tools—position it as a compound of enduring relevance. As research continues to uncover new roles for azetidine-carbamate hybrids, this molecule is poised to remain a cornerstone of cutting-edge science.